Methyl 2-((2-chlorobenzyl)thio)-4-oxo-1,4-dihydroquinoline-3-carboxylate

• IUPAC Name: methyl 2-[(2-chlorophenyl)methylsulfanyl]-4-oxo-1H-quinoline-3-carboxylate
• InChI: InChI=1S/C18H14ClNO3S/c1-23-18(22)15-16(21)12-7-3-5-9-14(12)20-17(15)24-10-11-6-2-4-8-13(11)19/h2-9H,10H2,1H3,(H,20,21)
• InChI Key: BHCBKBMXRNVVJF-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(NC2=CC=CC=C2C1=O)SCC3=CC=CC=C3Cl
• Molecular Formula: C18H14ClNO3S
• Molecular Weight: 359.8 g/mol

Description

Molecular Structure Analysis

The compound contains several functional groups, including a carboxylate, a ketone, and a benzylthio group. These groups could influence the compound’s reactivity and physical properties.

Chemical Reactions Analysis

The compound’s reactivity would likely be influenced by its functional groups. For example, the carboxylate could participate in acid-base reactions, while the benzylthio group could undergo nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The compound’s physical and chemical properties would be influenced by its functional groups. For example, the presence of a carboxylate could make the compound polar and potentially soluble in water.

Scientific Research Applications

Antimicrobial Activity

• Methyl 2-((2-chlorobenzyl)thio)-4-oxo-1,4-dihydroquinoline-3-carboxylate has been investigated for its antimicrobial potential. Researchers explore its effectiveness against bacteria, fungi, and other pathogens. .

Anti-Helicobacter pylori Activity

• In the context of combating Helicobacter pylori infections (which cause gastric ulcers and related diseases), this compound has shown promise. Researchers evaluate its inhibitory effects on H. .

Future Directions

Given the potential biological activity of quinoline derivatives, this compound could be an interesting target for future research. Further studies could explore its synthesis, properties, and potential biological activity.